Cas no 2306247-26-5 (tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-yl]carbamate)

• Product Name: tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-yl]carbamate
• CAS No: 2306247-26-5
• MF: C₁₄H₂₅FN₂O₂
• MW: 272.358907461166
• CID: 5107447
• Update Time: 2026-03-03

tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,3S)-3-fluoro-8-azaspiro[4.5]dec-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-yl]carbamate

• Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-11-8-10(15)9-14(11)4-6-16-7-5-14/h10-11,16H,4-9H2,1-3H3,(H,17,18)/t10-,11-/m1/s1
• InChI Key： YLQYNDYHKKRTOD-GHMZBOCLSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1C2(CCNCC2)C[C@H](F)C1

Additional information on tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-yl]carbamate

Professional Introduction of tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-yl]carbamate (CAS No: 2306247-26-5)

The tert-butyl N- derivative of the 8-azaspiro[4.5]decan core structure, specifically tert-butyl N-[(2S,4R)-2-fluoro-8-azaspiro[4.5]decan-4-ylcarbamate, represents a significant advancement in the design of bioactive molecules with tailored pharmacokinetic properties. This compound combines the structural advantages of spirocyclic frameworks with strategic fluorination and carbamate protection to enhance its stability and selectivity in biological systems. Recent advancements in stereochemistry control and synthetic methodologies have positioned such derivatives as critical intermediates in pharmaceutical research.

Spirocyclic systems like the 8-azaspiro[4.5]decane backbone are increasingly recognized for their ability to modulate molecular rigidity while maintaining flexibility at key functional sites. This unique balance is particularly valuable in drug discovery programs targeting G-protein coupled receptors (GPCRs) and kinases, where conformational constraints can improve ligand binding efficiency by over 30% according to a 2023 study published in Nature Chemistry. The (2S,4R) stereoconfiguration ensures optimal bioavailability by aligning with preferred receptor interactions observed in chiral pharmacophore models.

The fluorine atom at position C₂ plays a dual role in this molecule's design: it enhances metabolic stability through steric hindrance while simultaneously tuning electronic properties to optimize hydrogen bonding interactions with target proteins. Fluorinated spirocyclic scaffolds have demonstrated particular promise in anti-infective drug development, as evidenced by their application in novel antiviral agents reported in a 2023 issue of Journal of Medicinal Chemistry. These findings suggest that the fluoro-substituted spirocyclic core may provide improved resistance to cytochrome P450-mediated oxidation compared to non-fluorinated analogs.

In terms of synthetic utility, the presence of both the tert-butoxycarbonyl (Boc) protecting group and accessible nitrogen functionality makes this compound an ideal intermediate for solid-phase peptide synthesis (SPPS) applications. The Boc group's orthogonal reactivity allows precise deprotection under mild conditions while maintaining spirocyclic integrity during multi-step syntheses involving other protecting groups like Fmoc or Alloc moieties. Recent improvements in microwave-assisted peptide coupling techniques have further validated its utility as a stable precursor for constructing complex cyclic peptides with nanomolar affinity for therapeutic targets.

Cryogenic electron microscopy (cryo-EM) studies conducted between 2019 and 2019 reveal that such fluorinated spirocyclic structures exhibit enhanced membrane permeability due to their balanced hydrophobicity profile - a critical factor for achieving effective drug delivery across biological barriers. The compound's molecular weight (~317 g/mol) and calculated LogP value (~3.7) fall within optimal ranges for oral bioavailability (>90% absorption efficiency observed in Caco-2 cell models), making it particularly suitable for small molecule drug candidates targeting extracellular receptors or intracellular signaling pathways.

Spectroscopic analysis confirms the compound's characteristic absorption bands at ~1710 cm⁻¹ (C=O stretch from carbamate), ~1160 cm⁻¹ (C-F stretch), and distinct proton NMR signals at δ 1.39 ppm (Boc methyl groups) and δ 3.87 ppm (quaternary carbon adjacent to fluorine). These spectral fingerprints align with theoretical predictions from density functional theory calculations published in a 2019 Angewandte Chemie study on fluorinated carbamate derivatives, validating its structural identity and purity requirements (>99% HPLC purity as per current industry standards).

Clinical pharmacology research highlights this scaffold's potential for improving drug half-life through reduced renal clearance rates - a common challenge with small molecule therapeutics where rapid elimination can necessitate frequent dosing regimens. In vitro assays using human renal proximal tubule cells indicate that fluorination at position C_α significantly decreases tubular secretion rates compared to unsubstituted analogs (Molecular Pharmaceutics , 2019), suggesting prolonged systemic exposure without compromising efficacy.

Safety assessments conducted under OECD guidelines demonstrate low acute toxicity profiles (LD₅₀ > 5 g/kg in rodent models), which is consistent with the general biocompatibility observed among Boc protected amino compounds during preclinical stages of development. This favorable toxicity profile combined with its demonstrated stability under physiological conditions (-log D = ~1 at pH 7.4) positions it well as an intermediate for developing first-in-class therapies targeting neurodegenerative diseases such as Alzheimer's, where BBB penetration remains a major hurdle.

In enzymatic applications, this compound serves as an effective inhibitor template against histone deacetylases (HDACs) due to its ability to form bidentate interactions with zinc-binding sites through properly oriented carbamate groups (Bioorganic & Medicinal Chemistry Letters , February 2019). Computational docking studies predict binding energies ranging from -8 kcal/mol to -9 kcal/mol when docked against HDAC isoforms IIa and IV respectively, surpassing baseline inhibitors like trichostatin A by approximately ΔG = +1 kcal/mol based on MM/PBSA calculations.

Synthesis optimization efforts have focused on enantioselective routes using chiral auxiliary-based approaches or asymmetric organocatalysts like proline derivatives to achieve >99% ee values efficiently (>95% overall yield). A notable protocol involves palladium-catalyzed Suzuki-Miyaura coupling followed by Sharpless asymmetric epoxidation (Tetrahedron Asymmetry , July 19 issue), demonstrating scalability up to kilogram quantities while maintaining stereochemical integrity essential for pharmaceutical applications.

Biocatalytic studies published within the last year explore its compatibility with engineered lipases during kinetic resolution processes - achieving >98% conversion rates under mild conditions (Catalysis Science & Technology , April issue). This enzymatic methodology reduces environmental impact compared to traditional chemical approaches while providing access to pure enantiomers required for advanced preclinical trials adhering to ICH Q7 guidelines.